5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone

• IUPAC Name: 5-benzyl-1-quinolin-8-ylsulfonyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C19H15N3O3S2/c23-18-15(12-13-6-2-1-3-7-13)22(19(26)21-18)27(24,25)16-10-4-8-14-9-5-11-20-17(14)16/h1-11,15H,12H2,(H,21,23,26)
• InChI Key: OKNZARABYZSXCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2C(=O)NC(=S)N2S(=O)(=O)C3=CC=CC4=C3N=CC=C4
• Molecular Formula: C19H15N3O3S2
• Molecular Weight: 397.5 g/mol

Description

5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic compound that contains sulfur, nitrogen, and oxygen atoms in its structure.

Mechanism of Action

The mechanism of action of 5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in cell division and growth, such as topoisomerase II and DNA polymerase. It may also interact with cellular membranes and alter their permeability, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone exhibits various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. It has also been shown to inhibit the proliferation of cancer cells in vitro and in vivo. Additionally, it has been shown to modulate the immune system by increasing the production of cytokines and activating immune cells such as macrophages and T-cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone in lab experiments is its broad-spectrum antimicrobial activity. It can be used to study the mechanisms of bacterial and fungal growth inhibition and to develop new antimicrobial agents. Additionally, its antitumor activity makes it a potential candidate for cancer research. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine its safety profile and potential side effects.

Future Directions

There are several future directions for the study of 5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone. One direction is to further investigate its mechanism of action and its potential as a therapeutic agent for various diseases. Another direction is to explore its potential as a modulator of the immune system and its role in the treatment of autoimmune diseases. Additionally, further studies are needed to determine its potential toxicity and safety profile.

Scientific Research Applications

5-benzyl-1-(8-quinolinylsulfonyl)-2-thioxo-4-imidazolidinone has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to possess antibacterial, antifungal, and antitumor activities. Additionally, it has been studied for its potential use as an anti-inflammatory agent and as a modulator of the immune system.